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Compound of Interest

Compound Name: 4-Bromo-2-chloro-5-fluoroaniline

Cat. No.: B1293188 Get Quote

CAS Number: 1000572-63-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-5-
fluoroaniline, a key halogenated aniline intermediate with significant applications in

pharmaceutical research and development. This document details its chemical and physical

properties, safety and handling protocols, and its role in the synthesis of complex organic

molecules.

Chemical and Physical Properties
4-Bromo-2-chloro-5-fluoroaniline is a polysubstituted aniline derivative. The presence of

three different halogen atoms (bromine, chlorine, and fluorine) on the aniline ring imparts

unique reactivity and makes it a valuable building block in medicinal chemistry.

Table 1: Physical and Chemical Properties of 4-Bromo-2-chloro-5-fluoroaniline
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Property Value Source(s)

CAS Number 1000572-63-3 [1][2][3][4][5][6]

Molecular Formula C₆H₄BrClFN [2][7]

Molecular Weight 224.46 g/mol [2][7]

Appearance

Not explicitly available; related

compounds are crystalline

solids.

Melting Point Data not available

Boiling Point Data not available [3]

Solubility Data not available

Table 2: Spectroscopic Data for 4-Bromo-2-chloro-5-fluoroaniline

Spectrum Type Data Source(s)

¹H NMR Spectral data is available. [8]

FT-IR Spectral data is available. [8]

Mass Spectrometry
Data not available for this

specific isomer.

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-chloro-5-
fluoroaniline (CAS 1000572-63-3) is not readily available in the public domain, the synthesis

of halogenated anilines typically involves electrophilic aromatic substitution reactions on a

substituted aniline or nitrobenzene precursor, followed by reduction of the nitro group if

necessary.

The reactivity of 4-Bromo-2-chloro-5-fluoroaniline is largely dictated by the electronic effects

of the halogen substituents and the amino group. The amino group is an activating, ortho-,

para-director, while the halogens are deactivating, ortho-, para-directors. The interplay of these
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electronic effects, along with steric hindrance, governs the regioselectivity of further chemical

transformations.

The bromine atom, in particular, can serve as a versatile handle for cross-coupling reactions,

such as Suzuki, Heck, and Sonogashira couplings, which are fundamental in the construction

of complex molecular scaffolds for drug candidates.

Applications in Drug Development
Halogenated anilines are crucial intermediates in the pharmaceutical industry due to their

prevalence in the structures of many active pharmaceutical ingredients (APIs). The presence of

halogens can significantly influence a drug's pharmacokinetic and pharmacodynamic

properties, including its metabolic stability, lipophilicity, and binding affinity to biological targets.

4-Bromo-2-chloro-5-fluoroaniline serves as a valuable precursor for the synthesis of complex

heterocyclic and carbocyclic compounds. It is particularly noted for its use in N-heterocyclic

carbene (NHC)-catalyzed reactions to generate α,β-unsaturated acylazoliums, which are key

intermediates in the enantioselective synthesis of various bioactive molecules.[9]

While the specific APIs derived from 4-Bromo-2-chloro-5-fluoroaniline are not explicitly

detailed in the available literature, its structural motifs are found in a wide range of therapeutic

agents, suggesting its potential as a key building block in the discovery of new drugs.

Experimental Workflows and Logical Relationships
The following diagrams illustrate the general role of 4-Bromo-2-chloro-5-fluoroaniline as a

building block in drug discovery and a generalized workflow for its potential synthesis and

subsequent functionalization.

4-Bromo-2-chloro-5-fluoroaniline Synthesis of Complex Intermediates

Chemical Reactions
(e.g., Cross-Coupling) Active Pharmaceutical Ingredient (API) Synthesis Drug Development Pipeline

Click to download full resolution via product page

Caption: Role of 4-Bromo-2-chloro-5-fluoroaniline in Drug Discovery.
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Synthesis of 4-Bromo-2-chloro-5-fluoroaniline
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Caption: Generalized Experimental Workflow.

Safety and Handling
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A comprehensive Safety Data Sheet (SDS) for 4-Bromo-2-chloro-5-fluoroaniline is available

from various chemical suppliers.[1][10][11] It is essential to consult the SDS for detailed

information on hazards, handling precautions, and emergency procedures.

Table 3: GHS Hazard Information (Based on a similar isomer, 4-Bromo-5-chloro-2-fluoroaniline)

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Note: This hazard information is for a structurally similar compound and should be used for

guidance only. Always refer to the specific SDS for CAS number 1000572-63-3.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

inhalation of dust or vapors is likely.

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
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4-Bromo-2-chloro-5-fluoroaniline is a valuable and versatile intermediate for the synthesis of

complex organic molecules, particularly within the realm of pharmaceutical research. Its unique

substitution pattern provides multiple reactive sites for the construction of novel drug

candidates. Researchers and drug development professionals should handle this compound

with appropriate safety precautions as outlined in its Safety Data Sheet. Further research into

the specific synthetic applications and biological activities of compounds derived from this

intermediate is warranted to fully explore its potential in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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